N1-(4-methyl-2-nitrophenyl)-N2-(2-morpholinoethyl)oxalamide

• IUPAC Name: N'-(4-methyl-2-nitrophenyl)-N-(2-morpholin-4-ylethyl)oxamide
• InChI: InChI=1S/C15H20N4O5/c1-11-2-3-12(13(10-11)19(22)23)17-15(21)14(20)16-4-5-18-6-8-24-9-7-18/h2-3,10H,4-9H2,1H3,(H,16,20)(H,17,21)
• InChI Key: JHHOOYCFBFTINN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C(=O)NCCN2CCOCC2)[N+](=O)[O-]
• Molecular Formula: C15H20N4O5
• Molecular Weight: 336.34 g/mol

Description

N1-(4-methyl-2-nitrophenyl)-N2-(2-morpholinoethyl)oxalamide, also known as MNMO, is a chemical compound that has been widely used in scientific research. This compound belongs to the class of oxalamide derivatives and has shown promising results in various fields of research.

Mechanism Of Action

The mechanism of action of N1-(4-methyl-2-nitrophenyl)-N2-(2-morpholinoethyl)oxalamide is not well understood. However, it has been suggested that N1-(4-methyl-2-nitrophenyl)-N2-(2-morpholinoethyl)oxalamide modulates the activity of ion channels and receptors by interacting with their binding sites. N1-(4-methyl-2-nitrophenyl)-N2-(2-morpholinoethyl)oxalamide has also been shown to inhibit the activity of certain enzymes, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
N1-(4-methyl-2-nitrophenyl)-N2-(2-morpholinoethyl)oxalamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that N1-(4-methyl-2-nitrophenyl)-N2-(2-morpholinoethyl)oxalamide can modulate the activity of voltage-gated ion channels, such as the sodium and potassium channels. N1-(4-methyl-2-nitrophenyl)-N2-(2-morpholinoethyl)oxalamide has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down acetylcholine, a neurotransmitter involved in cognitive functions. In vivo studies have shown that N1-(4-methyl-2-nitrophenyl)-N2-(2-morpholinoethyl)oxalamide can improve cognitive performance in animal models of Alzheimer's disease.

Advantages And Limitations For Lab Experiments

N1-(4-methyl-2-nitrophenyl)-N2-(2-morpholinoethyl)oxalamide has several advantages as a tool for scientific research. It is easy to synthesize, and the yield and purity obtained through the synthesis method are satisfactory. N1-(4-methyl-2-nitrophenyl)-N2-(2-morpholinoethyl)oxalamide is also stable and can be stored for long periods without degradation. However, N1-(4-methyl-2-nitrophenyl)-N2-(2-morpholinoethyl)oxalamide has some limitations as well. It is not water-soluble, which makes it difficult to use in aqueous solutions. N1-(4-methyl-2-nitrophenyl)-N2-(2-morpholinoethyl)oxalamide is also not very selective, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of N1-(4-methyl-2-nitrophenyl)-N2-(2-morpholinoethyl)oxalamide in scientific research. One possible direction is the design and synthesis of new N1-(4-methyl-2-nitrophenyl)-N2-(2-morpholinoethyl)oxalamide derivatives with improved selectivity and potency. Another direction is the development of new methods for the delivery of N1-(4-methyl-2-nitrophenyl)-N2-(2-morpholinoethyl)oxalamide to specific tissues or cells. N1-(4-methyl-2-nitrophenyl)-N2-(2-morpholinoethyl)oxalamide can also be used in the development of new diagnostic tools for the detection of ion channel and receptor activity. Finally, N1-(4-methyl-2-nitrophenyl)-N2-(2-morpholinoethyl)oxalamide can be used in the study of the role of ion channels and receptors in various physiological and pathological conditions.

Synthesis Methods

The synthesis method of N1-(4-methyl-2-nitrophenyl)-N2-(2-morpholinoethyl)oxalamide involves the reaction between 4-methyl-2-nitroaniline and 2-(morpholino)ethylamine in the presence of oxalyl chloride. The reaction proceeds through the formation of an intermediate, which is then treated with ammonium hydroxide to yield the final product. The yield of N1-(4-methyl-2-nitrophenyl)-N2-(2-morpholinoethyl)oxalamide obtained through this method is high, and the purity is also satisfactory.

Scientific Research Applications

N1-(4-methyl-2-nitrophenyl)-N2-(2-morpholinoethyl)oxalamide has been used in various fields of scientific research, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, N1-(4-methyl-2-nitrophenyl)-N2-(2-morpholinoethyl)oxalamide has been used as a template for the design and synthesis of new compounds with potential therapeutic applications. In pharmacology, N1-(4-methyl-2-nitrophenyl)-N2-(2-morpholinoethyl)oxalamide has been used as a tool for the study of ion channels and receptors. In neuroscience, N1-(4-methyl-2-nitrophenyl)-N2-(2-morpholinoethyl)oxalamide has been used as a fluorescent probe for the detection of neuronal activity.